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Compound of Interest

Compound Name: Erinacine P

Cat. No.: B13916772 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the Nerve Growth Factor (NGF)-stimulating properties of Erinacine P
and Hericenones, two classes of compounds isolated from the medicinal mushroom Hericium

erinaceus. This analysis is supported by a compilation of experimental data and detailed

methodologies.

The quest for therapeutic agents capable of stimulating NGF synthesis for the treatment of

neurodegenerative diseases has led to significant interest in natural compounds. Among these,

erinacines and hericenones, found in the mycelium and fruiting body of Hericium erinaceus

respectively, have shown considerable promise.[1][2] Both are low-molecular-weight

compounds capable of crossing the blood-brain barrier, a critical attribute for neurological drug

candidates.[3][4] This guide delves into a comparative analysis of their efficacy in stimulating

NGF production.

Quantitative Comparison of NGF-Stimulating
Activity
In vitro studies utilizing mouse astroglial cells have demonstrated that both erinacines and

hericenones can stimulate the secretion of NGF. The available data indicates that erinacines

generally exhibit a more potent NGF-stimulating activity compared to hericenones.[1][4]
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Compound Concentration
NGF Secreted
(pg/ml)

Source

Erinacines

Erinacine A 1.0 mM 250.1 ± 36.2 [1]

Erinacine B 1.0 mM 129.7 ± 6.5 [1]

Erinacine C 1.0 mM 299.1 ± 59.6 [1]

Erinacine D Not specified 141.5 ± 18.2 [5]

Erinacine E 5.0 mM 105 ± 5.2 [1]

Erinacine F 5.0 mM 175 ± 5.2 [1]

Hericenones

Hericenone C 33 µg/ml 23.5 ± 1.0 [1]

Hericenone D 33 µg/ml 10.8 ± 0.8 [1]

Hericenone E 33 µg/ml 13.9 ± 2.1 [1]

Hericenone H 33 µg/ml 45.1 ± 1.1 [1]

Positive Control

Epinephrine Not specified 69.2 ± 17.2 [1]

Note: Direct comparative data for Erinacine P was not available in the reviewed literature. The

data for other erinacines is presented as a proxy for the compound class.

Experimental Protocols
The primary method for quantifying the NGF-stimulating activity of these compounds involves

in vitro bioassays with primary astroglial cells.

General Experimental Workflow for NGF Bioassay
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Cell Culture Preparation Treatment Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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